Cas no 2304634-13-5 ([1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid)

• Product Name: [1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid
• CAS No: 2304634-13-5
• MF: C₉H₁₂BF₃N₂O₂
• MW: 248.0100
• MDL: MFCD25953899
• CID: 4759974
• PubChem ID: 74892362
• Update Time: 2026-02-26

[1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-CYCLOPENTYL-3-(TRIFLUOROMETHYL)PYRAZOLE-4-BORONIC ACID
• (1-Cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)boronic acid
• [1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid
• C9H12BF3N2O2
• AM85244
• W2883
• N11796
• MFCD25953899
• 1-CYCLOPENTYL-3-(TRIFLUOROMETHYL)PYRAZOL-4-YLBORONIC ACID
• DS-9594
• CS-0045111
• AKOS025287498
• 2304634-13-5

• MDL： MFCD25953899
• Inchi： 1S/C9H12BF3N2O2/c11-9(12,13)8-7(10(16)17)5-15(14-8)6-3-1-2-4-6/h5-6,16-17H,1-4H2
• InChI Key： JFERHZBESSKOMR-UHFFFAOYSA-N
• SMILES： FC(C1C(B(O[H])O[H])=C([H])N(C2([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])N=1)(F)F

Computed Properties

• Exact Mass: 248.0943923g/mol
• Monoisotopic Mass: 248.0943923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3

Additional information on [1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid

Comprehensive Overview of [1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid (CAS No. 2304634-13-5)

[1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid (CAS No. 2304634-13-5) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic boronic acids, which are widely recognized for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the cyclopentyl and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

In recent years, the demand for boronic acid-based compounds has surged due to their applications in protease inhibition and cancer therapeutics. Researchers are particularly interested in [1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid for its potential role in designing kinase inhibitors and PET imaging agents. Its unique structure allows for selective binding to biological targets, a feature highly sought after in precision medicine.

The synthesis of [1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid typically involves multi-step organic transformations, including pyrazole ring formation followed by boronation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry ensures compliance with stringent quality standards.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Its utility in catalysis and material science further expands its commercial relevance. Notably, the trifluoromethyl group contributes to enhanced bioavailability, a critical factor in medicinal chemistry.

Frequently asked questions about [1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid include its solubility profile, storage conditions, and handling precautions. While it is generally stable under inert atmospheres, prolonged exposure to moisture should be avoided to prevent hydrolysis. Suppliers often provide technical data sheets detailing its physicochemical properties and safety guidelines.

In the context of AI-driven drug discovery, this compound has been featured in computational studies predicting its binding affinity to various enzymes. The integration of machine learning and cheminformatics has accelerated its exploration in virtual screening pipelines. Such advancements underscore its potential in next-generation therapeutics.

For researchers seeking alternatives, structurally similar compounds like pyrazole boronic esters or trifluoromethyl-substituted heterocycles may offer comparable reactivity. However, the distinct combination of cyclopentyl and boronic acid functionalities in CAS No. 2304634-13-5 remains unparalleled for specific applications.

In summary, [1-cyclopentyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid exemplifies the intersection of innovation and practical utility in organic chemistry. Its role in advancing bioconjugation, drug delivery systems, and catalytic processes positions it as a compound of enduring scientific and industrial significance.